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Cat. No.: B087221 Get Quote

An In-depth Technical Guide to the Solubility of Ammonium Stearate

Introduction
Ammonium stearate (CAS No. 1002-89-7) is the ammonium salt of stearic acid, an 18-carbon

saturated fatty acid.[1] It is an amphiphilic compound, possessing a hydrophilic ammonium

head and a long, hydrophobic hydrocarbon tail. This dual nature governs its behavior in various

solvents, making it a versatile surfactant, emulsifier, dispersing agent, and thickener.[2][3] Its

properties are of significant interest in various industrial applications, including the formulation

of cosmetics, waterproofing cements, and pharmaceuticals.[1][4] This guide provides a

comprehensive overview of the solubility of ammonium stearate in aqueous and organic

media, details common experimental protocols for solubility determination, and illustrates key

concepts through logical diagrams.

Physicochemical Properties
Chemical Formula: C₁₈H₃₉NO₂[5]

Molar Mass: 301.51 g·mol⁻¹[1][5]

Appearance: Yellow-white powder or paste.[1][4][5]

Melting Point: Approximately 21-24°C.[5][6]
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Solubility of Ammonium Stearate
Ammonium stearate's solubility is highly dependent on the solvent's polarity and the

temperature. Its surfactant properties mean that in aqueous solutions, it can form micelles

above a certain concentration, known as the Critical Micelle Concentration (CMC).

Solubility in Water
Ammonium stearate is generally described as slightly soluble in water at room temperature

but its solubility increases significantly with temperature.[1][2][7]

Table 1: Solubility of Ammonium Stearate in Water

Temperature (°F) Temperature (°C) Solubility Description

80 26.7 Slightly Soluble[4]

212 100 Soluble[4]

Solubility in Organic Solvents
The solubility in organic solvents varies based on the solvent's polarity and temperature. It is

generally soluble in alcohols and less so in non-polar solvents at room temperature.

Table 2: Solubility of Ammonium Stearate in Various Organic Solvents
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Solvent Solubility at 80°F (26.7°C)
Temperature for Full
Solubility (°F / °C)

Methanol Soluble[1][4][8] 148°F / 64.4°C[4]

Ethanol Soluble[1][4][8] 172°F / 77.8°C[4]

Acetone
Practically Insoluble /

Insoluble[1][4][8]
134°F / 56.7°C[4]

Benzene Slightly Soluble[1][4][8] 176°F / 80°C[4]

Xylene Slightly Soluble[4] 180°F / 82.2°C[4]

Naphtha Slightly Soluble[4] 160°F / 71.1°C[4]

Carbon Tetrachloride (CCl₄) Practically Insoluble[4] 170°F / 76.7°C[4]

Toluene Not specified Soluble in hot toluene[5][9]

Experimental Protocol: Solubility Determination via
Shake-Flask Method
This section outlines a standard protocol for determining the solubility of ammonium stearate,

adapted from the widely used shake-flask method for pharmaceuticals and surfactants.[10]

4.1 Principle

An excess amount of the solute (ammonium stearate) is agitated in a specific solvent at a

controlled temperature for a sufficient period to reach equilibrium. The resulting saturated

solution is then filtered, and the concentration of the dissolved solute is measured using an

appropriate analytical technique.

4.2 Materials and Reagents

Ammonium Stearate (high purity)

Solvents (e.g., Deionized Water, Ethanol, Acetone) of analytical grade

Membrane filters (e.g., 0.22 µm PTFE or CA)
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Volumetric flasks, pipettes, and vials

4.3 Apparatus

Thermostatic shaking water bath or incubator shaker

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

pH meter (for aqueous solutions)

4.4 Procedure

Preparation: Add an excess amount of ammonium stearate to a series of vials containing a

known volume of the desired solvent. The excess solid should be clearly visible.

Equilibration: Place the sealed vials in a thermostatic shaker set to the desired temperature

(e.g., 25°C). Agitate the samples at a constant speed (e.g., 250 rpm) for a predetermined

time (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, remove the vials and allow them to stand at the

experimental temperature to let undissolved solids settle. For stable suspensions, centrifuge

the samples (e.g., 4000 rpm for 10 minutes) to pellet the excess solid.[10]

Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a membrane

filter (0.22 µm) to remove any remaining particulate matter. The filter material should be

compatible with the solvent.

Dilution: Dilute the clear filtrate with a suitable solvent to a concentration within the calibrated

range of the analytical instrument.

Quantification: Analyze the diluted sample to determine the concentration of dissolved

ammonium stearate. HPLC is a common method for quantifying organic molecules.
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4.5 Visualization of Experimental Workflow

Sample Preparation

Phase Separation

Analysis

Add excess Ammonium Stearate
to solvent

Agitate in thermostatic shaker
(e.g., 24h at 25°C)

Centrifuge to pellet
undissolved solid

Filter supernatant
(0.22 µm filter)

Dilute filtrate to known volume

Quantify concentration
(e.g., HPLC)

Calculate Solubility
(e.g., mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining ammonium stearate solubility.
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Supramolecular Behavior in Aqueous Solution
As an amphiphilic molecule, ammonium stearate self-assembles in water to minimize the

unfavorable interaction between its hydrophobic tail and the polar water molecules. At

concentrations above the CMC, these molecules form spherical aggregates called micelles.

In a micelle, the hydrophobic stearate tails are sequestered in the core, away from the water,

while the hydrophilic ammonium heads form the outer surface, interacting with the surrounding

water molecules. This process is fundamental to the emulsifying and cleaning action of soaps

and surfactants.

Micelle Structure

Key

NH₄⁺

  Stearate Tail

NH₄⁺ NH₄⁺ NH₄⁺ NH₄⁺ NH₄⁺ NH₄⁺ NH₄⁺

Hydrophilic Head (NH₄⁺) Hydrophobic Tail (Stearate Chain)

Click to download full resolution via product page

Caption: Diagram of an ammonium stearate micelle in water.

Relevance in Drug Development
In the pharmaceutical industry, understanding and controlling solubility is critical. Ammonium
stearate is used as an excipient in various formulations, primarily for its surfactant properties.
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Emulsifying Agent: It can be used to stabilize oil-in-water emulsions, which are common in

creams, lotions, and some oral or parenteral formulations.[2][9]

Thickening Agent: It increases the viscosity of the lipid (oil) portion of cosmetics and personal

care products, which can be adapted for topical drug delivery systems.[2]

Lubricant: The stearate salts are generally used for their lubricating properties during tablet

manufacturing.[2]

The selection of ammonium stearate as an excipient requires careful consideration of its

solubility and stability profile in the context of the overall formulation, including the active

pharmaceutical ingredient (API), other excipients, and the intended route of administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ammonium stearate - Wikipedia [en.wikipedia.org]

2. AMMONIUM STEARATE - Ataman Kimya [atamanchemicals.com]

3. Ammonium stearate | 1002-89-7 | Benchchem [benchchem.com]

4. Ammonium Stearate [drugfuture.com]

5. 1002-89-7 CAS MSDS (AMMONIUM STEARATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

6. chembk.com [chembk.com]

7. Ammonium Stearate | C18H39NO2 | CID 9861187 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. AMMONIUM STEARATE CAS#: 1002-89-7 [m.chemicalbook.com]

9. Page loading... [wap.guidechem.com]

10. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.atamanchemicals.com/ammonium-stearate_u23838/
https://wap.guidechem.com/encyclopedia/octadecanoic-acid-ammonium-sal-dic7617.html
https://www.atamanchemicals.com/ammonium-stearate_u23838/
https://www.atamanchemicals.com/ammonium-stearate_u23838/
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/product/b087221?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.atamanchemicals.com/ammonium-stearate_u23838/
https://www.benchchem.com/product/b087221
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.chembk.com/en/chem/Ammonium%20stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Stearate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Stearate
https://m.chemicalbook.com/ProductChemicalPropertiesCB9394818_EN.htm
https://wap.guidechem.com/encyclopedia/octadecanoic-acid-ammonium-sal-dic7617.html
https://www.mdpi.com/1999-4923/17/11/1379
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [solubility of ammonium stearate in water and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087221#solubility-of-ammonium-stearate-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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